Cas no 100426-72-0 (1,8-Naphthyridine-3-carboxylic acid,6-fluoro-1,4-dihydro-4-oxo-1-phenyl-7-(1-piperazinyl)-)

• Product name: 1,8-Naphthyridine-3-carboxylic acid,6-fluoro-1,4-dihydro-4-oxo-1-phenyl-7-(1-piperazinyl)-
• CAS No: 100426-72-0
• MF: C₁₉H₁₇N₄O₃F
• MW: 368.36168
• CID: 1125749
• PubChem ID: 12901164

1,8-Naphthyridine-3-carboxylic acid,6-fluoro-1,4-dihydro-4-oxo-1-phenyl-7-(1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• 1,8-Naphthyridine-3-carboxylic acid,6-fluoro-1,4-dihydro-4-oxo-1-phenyl-7-(1-piperazinyl)-
• 6-FLUORO-4-OXO-1-PHENYL-7-PIPERAZIN-1-YL-1,4-DIHYDRO-[1,8]NAPHTHYRIDINE-3-CARBOXYLIC ACID
• 6-fluoro-4-oxo-1-phenyl-7-piperazin-1-yl-1,8-naphthyridine-3-carboxylic acid
• 1-Phenyl-6-fluoro-1,4-dihydro-4-oxo-7-(1-piperazinyl)-1,8-naphthyridine-3-carboxylic acid
• 100426-72-0
• Oprea1_689363
• SCHEMBL9536876
• 6-Fluoro-4-oxo-1-phenyl-7-(piperazin-1-yl)-1,4-dihydro-1,8-naphthyridine-3-carboxylic acid
• OLFLLRNKUOVXCH-UHFFFAOYSA-N
• 1,8-Naphthyridine-3-carboxylic acid, 6-fluoro-1,4-dihydro-4-oxo-1-phenyl-7-(1-piperazinyl)-
• DTXSID50512562
• CHEMBL306096

• Inchi： InChI=1S/C19H17FN4O3/c20-15-10-13-16(25)14(19(26)27)11-24(12-4-2-1-3-5-12)17(13)22-18(15)23-8-6-21-7-9-23/h1-5,10-11,21H,6-9H2,(H,26,27)
• InChI Key： OLFLLRNKUOVXCH-UHFFFAOYSA-N
• SMILES： C1CN(CCN1)C2=C(C=C3C(=O)C(=CN(C3=N2)C4=CC=CC=C4)C(=O)O)F

Computed Properties

• Exact Mass: 368.12861
• Monoisotopic Mass: 368.12846858g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.8Ų
• XLogP3: 1

Experimental Properties

• PSA: 85.77